Cas no 128402-12-0 (5,5-Dimethyl-2-[(trifluoromethyl)sulfanyl]cyclohexane-1,3-dione)
128402-12-0 structure
Product Name:5,5-Dimethyl-2-[(trifluoromethyl)sulfanyl]cyclohexane-1,3-dione
CAS No:128402-12-0
MF:C9H11F3O2S
MW:240.242652177811
CID:4692844
Update Time:2023-08-15
5,5-Dimethyl-2-[(trifluoromethyl)sulfanyl]cyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5,5-dimethyl-2-[(trifluoromethyl)sulfanyl]cyclohexane-1,3-dione
- IFLab1_000967
- C9H11F3O2S
- YDOQORTWZHTGLJ-UHFFFAOYSA-N
- HMS1414L21
- STL326536
- Z56756005
- 5,5-Dimethyl-2-trifluoromethylsulfanyl-cyclohexane-1,3-dione
- 5,5-dimethyl-2-(trifluoromethylsulfanyl)cyclohexane-1,3-dione
- 5,5-Dimethyl-2-[(trifluoromethyl)sulfanyl]-1,3-cyclohexanedione #
- 5,5-Dimethyl-2-[(trifluoromethyl)sulfanyl]cyclohexane-1,3-dione
-
- Inchi: 1S/C9H11F3O2S/c1-8(2)3-5(13)7(6(14)4-8)15-9(10,11)12/h7H,3-4H2,1-2H3
- InChI Key: YDOQORTWZHTGLJ-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C(CC(C)(C)CC1=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 276
- Topological Polar Surface Area: 59.4
5,5-Dimethyl-2-[(trifluoromethyl)sulfanyl]cyclohexane-1,3-dione Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
128402-12-0 (5,5-Dimethyl-2-[(trifluoromethyl)sulfanyl]cyclohexane-1,3-dione) Related Products
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